Cas no 2168525-60-6 (2-bromobutyl but-3-ynoate)

• Product Name: 2-bromobutyl but-3-ynoate
• CAS No: 2168525-60-6
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 6165564
• PubChem ID: 165899752
• Update Time: 2025-05-20

2-bromobutyl but-3-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl but-3-ynoate
• EN300-1572712
• 2168525-60-6

• Inchi： 1S/C8H11BrO2/c1-3-5-8(10)11-6-7(9)4-2/h1,7H,4-6H2,2H3
• InChI Key： OXDGFWJKVFRASU-UHFFFAOYSA-N
• SMILES： BrC(COC(CC#C)=O)CC

Computed Properties

• Exact Mass: 217.99424g/mol
• Monoisotopic Mass: 217.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromobutyl but-3-ynoate

Research Brief on 2-Bromobutyl But-3-ynoate (CAS: 2168525-60-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Bromobutyl but-3-ynoate (CAS: 2168525-60-6) is a synthetic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo- and alkyne-functionalized ester structure, serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have explored its utility in click chemistry, targeted drug delivery, and as a precursor for heterocyclic compounds with potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-bromobutyl but-3-ynoate in the synthesis of alkynylated prodrugs. The researchers demonstrated that the compound's alkyne moiety facilitates efficient conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the development of targeted drug delivery systems. The bromoalkyl group, on the other hand, was shown to enhance the lipophilicity of the resulting conjugates, improving their cellular uptake and bioavailability.

In the field of chemical biology, 2-bromobutyl but-3-ynoate has been employed as a key intermediate in the construction of activity-based probes (ABPs). A recent ACS Chemical Biology publication (2024) detailed its use in labeling enzymes involved in inflammatory pathways. The study reported that the compound's reactive bromine atom allows for selective alkylation of active-site nucleophiles, while the alkyne handle enables subsequent bioconjugation and visualization using fluorescent tags. This dual functionality makes it a powerful tool for studying enzyme activity and inhibitor screening.

From a synthetic chemistry perspective, 2-bromobutyl but-3-ynoate has shown promise in the preparation of heterocyclic scaffolds. A 2024 Organic Letters paper described its use in palladium-catalyzed cyclization reactions to access functionalized pyrrolidines and pyrazoles, which are common structural motifs in FDA-approved drugs. The researchers noted that the compound's unique combination of electrophilic (bromide) and nucleophilic (alkyne) centers facilitates diverse reactivity patterns under mild conditions.

Recent safety and toxicity evaluations (2023, Chemical Research in Toxicology) have provided important insights into the handling and application of 2-bromobutyl but-3-ynoate. While the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Notably, its degradation products under physiological conditions were found to be non-mutagenic in Ames tests, supporting its potential for biomedical applications.

The commercial availability of 2-bromobutyl but-3-ynoate has improved significantly in 2024, with several specialty chemical suppliers now offering the compound at >98% purity. Current market analyses suggest growing demand from pharmaceutical R&D sectors, particularly for fragment-based drug discovery programs where its small size and multiple functional groups make it an attractive starting point for lead optimization.

Looking forward, researchers anticipate expanded applications of 2-bromobutyl but-3-ynoate in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its unique structural features position it as a versatile handle for constructing bifunctional molecules that can simultaneously engage biological targets and E3 ubiquitin ligases. Ongoing studies are exploring its incorporation into next-generation kinase inhibitors and epigenetic modulators, with preliminary results showing promising target engagement profiles.